Cas no 1114491-68-7 (axinynitrile A)

• Product Name: axinynitrile A
• CAS No: 1114491-68-7
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 2049960
• PubChem ID: 25179735
• Update Time: 2025-04-21

axinynitrile A Chemical and Physical Properties

Names and Identifiers

• axinynitrile A
• (+)-Axinynitrile A
• CHEMBL460613
• (1aR,2S,7S,7aS,7bR)-1,1,7,7a-tetramethyl-2,4,5,6,7,7b-hexahydro-1aH-cyclopropa(a)naphthalene-2-carbonitrile
• 1114491-68-7
• (1aR,2S,7S,7aS,7bR)-1,1,7,7a-tetramethyl-2,4,5,6,7,7b-hexahydro-1aH-cyclopropa[a]naphthalene-2-carbonitrile

• Inchi： 1S/C16H23N/c1-10-6-5-7-12-8-11(9-17)13-14(15(13,2)3)16(10,12)4/h8,10-11,13-14H,5-7H2,1-4H3
• InChI Key： CHWSGROQUOSJCE-UHFFFAOYSA-N
• SMILES： CC1C2(C(=CC(C3C(C)(C)C32)C#N)CCC1)C

Computed Properties

• Exact Mass: 229.183049738Da
• Monoisotopic Mass: 229.183049738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.802
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aristolane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Aristolane sesquiterpenoids